Cas no 129664-09-1 (2-(4-methylpiperazin-1-yl)-4-(pentyloxy)quinazoline (2E)-but-2-enedioate)

• Product name: 2-(4-methylpiperazin-1-yl)-4-(pentyloxy)quinazoline (2E)-but-2-enedioate
• CAS No: 129664-09-1
• MF: C₂₂H₃₀N₄O₅
• MW: 430.497405529022
• CID: 1224806
• PubChem ID: 6449168

2-(4-methylpiperazin-1-yl)-4-(pentyloxy)quinazoline (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazin-1-yl)-4-(pentyloxy)quinazoline (2E)-but-2-enedioate
• (E)-but-2-enedioic acid,2-(4-methylpiperazin-1-yl)-4-pentoxyquinazoline
• 129664-09-1
• 2-(4-Methyl-1-piperazinyl)-4-pentlyloxyquinazoline fumarate
• Quinazoline, 2-(4-methyl-1-piperazinyl)-4-(pentyloxy)-, (E)-2-butenedioate (1:1)

• Inchi： InChI=1S/C18H26N4O.C4H4O4/c1-3-4-7-14-23-17-15-8-5-6-9-16(15)19-18(20-17)22-12-10-21(2)11-13-22;5-3(6)1-2-4(7)8/h5-6,8-9H,3-4,7,10-14H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： SOBSHSVPVZCJPA-WLHGVMLRSA-N
• SMILES： CCCCCOC1=NC(=NC2=CC=CC=C21)N3CCN(CC3)C.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 430.2218
• Monoisotopic Mass: 430.22162007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 465
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.09